2-(3-Cyano-4-methylphenyl)acetic acid

• IUPAC Name: 2-(3-cyano-4-methylphenyl)acetic acid
• InChI: InChI=1S/C10H9NO2/c1-7-2-3-8(5-10(12)13)4-9(7)6-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: ZLVBHMSEUMMMNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)O)C#N
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID90855940
• Molecular Weight: 175.18 g/mol
• CAS RN: 1261759-00-5

Description

2-(3-Cyano-4-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Cyano-4-methylphenyl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Cyano-4-methylphenyl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Crystal Structure Analysis : The crystal structure of febuxostat–acetic acid, which includes a molecule similar to 2-(3-Cyano-4-methylphenyl)acetic acid, was studied, revealing details about its molecular interactions and hydrogen bonding patterns, important for understanding its properties and potential applications in drug design (Wu, Hu, Gu, & Tang, 2015).

• Derivatives with Biological Activity : Derivatives of thiophens, similar in structure to 2-(3-Cyano-4-methylphenyl)acetic acid, were prepared and investigated for their potential biological activities, highlighting the significance of such compounds in pharmaceutical research (Beaton, Chapman, Clarke, & Willis, 1976).

• Synthesis Optimization : A study focused on optimizing the synthesis of a compound similar to 2-(3-Cyano-4-methylphenyl)acetic acid, showcasing the importance of reaction conditions in achieving high yields, which is crucial for industrial and pharmaceutical applications (Chong-heng, 2010).

• Chemical Transformations : Research on ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, a compound with a functional group similar to 2-(3-Cyano-4-methylphenyl)acetic acid, demonstrated its use in Lossen rearrangement for synthesizing hydroxamic acids and ureas from carboxylic acids, indicating its utility in complex chemical transformations (Thalluri, Manne, Dev, & Mandal, 2014).

• Photocatalysis and Synthetic Applications : Another study delved into the photochemical synthesis of chromones using derivatives of acetic acids, showing the potential of such compounds in photocatalytic and synthetic chemistry applications (Álvaro, García, Iborra, Miranda, & Primo, 1987).

• Biological Applications : A compound similar to 2-(3-Cyano-4-methylphenyl)acetic acid was studied for its anti-inflammatory and analgesic properties, indicating the potential of such compounds in the development of new medications (Pottier, Busigny, & Raynaud, 1978).

• Synthesis and Anticancer Activity : Research on a derivative of 2-(3-Cyano-4-methylphenyl)acetic acid explored its synthesis and potential anticancer activity, showcasing the compound's relevance in the field of cancer research (Ying-xiang, 2007).

• Photovoltaic Studies : A study on carbazole-based organic dyes for solar cells highlighted the use of similar compounds in renewable energy technology, particularly in dye-sensitized solar cells (Naik, Elmorsy, Su, Babu, El-Shafei, & Adhikari, 2017).